Cas no 1537529-21-7 (1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 1537529-21-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6295682
• PubChem ID: 82605070
• Update Time: 2025-10-29

1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid
• EN300-1790603
• 1537529-21-7

• Inchi： 1S/C11H15NO2/c13-10(14)11(5-2-1-3-6-11)9-4-7-12-8-9/h4,7-8,12H,1-3,5-6H2,(H,13,14)
• InChI Key： BYRZYSBUTAIFAB-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CNC=2)CCCCC1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid

1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid

1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid is a compound with the CAS number 1537529-21-7, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of cyclohexane carboxylic acid, substituted with a pyrrole ring at the 3-position. The combination of the cyclohexane ring and the pyrrole group introduces interesting electronic and steric effects, making it a valuable molecule for research and development.

The structure of 1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring fused with a carboxylic acid group at the 1-position, while the 3-position is substituted with a pyrrole ring. Pyrrole, being an aromatic heterocycle, contributes to the molecule's ability to engage in π-interactions, which can be advantageous in drug design and material science. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the context of medicinal chemistry.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of complex molecules with therapeutic potential. For instance, researchers have explored its use in developing antimicrobial agents, where the pyrrole moiety plays a crucial role in enhancing the molecule's ability to inhibit bacterial growth. Additionally, its cyclohexane carboxylic acid backbone provides a rigid structure that can be further modified to target specific pathogens.

In the field of drug delivery systems, 1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid has been investigated for its ability to form self-assembled structures. These structures can encapsulate drugs and release them in a controlled manner, improving bioavailability and reducing side effects. The compound's amphiphilic nature, derived from its hydrophobic cyclohexane ring and hydrophilic carboxylic acid group, makes it an ideal candidate for such applications.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the pyrrole ring significantly influences the molecule's conjugation pathways, which could be exploited in designing materials for optoelectronic devices. For example, derivatives of this compound have been proposed as candidates for organic semiconductors due to their ability to facilitate charge transport.

The synthesis of 1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid typically involves multi-step reactions, often starting from readily available starting materials such as cyclohexanecarboxylic acid and pyrrole derivatives. Researchers have optimized these synthesis routes to achieve high yields and purity levels, ensuring that the compound is accessible for large-scale applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting neurodegenerative diseases. The pyrrole moiety has been associated with antioxidant properties, which could help mitigate oxidative stress—a key factor in conditions like Alzheimer's disease. Furthermore, its ability to cross cellular membranes suggests potential as a drug candidate for treating central nervous system disorders.

From an environmental standpoint, studies have been conducted to assess the biodegradability and eco-toxicity of 1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid. These studies are crucial for ensuring that any industrial applications or large-scale production do not pose risks to ecosystems. Early results indicate that the compound degrades under aerobic conditions, reducing concerns about long-term environmental impact.

In conclusion, 1-(1H-pyrrol-3-yl)cyclohexane-1-carboxylic acid (CAS No: 1537529-21-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables it to serve as both a building block for advanced materials and a lead compound in drug discovery efforts. As research continues to uncover its full potential, this molecule is poised to make significant contributions to fields ranging from medicine to materials science.